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Compound of Interest

Compound Name: 2-Fluoro-5-iodotoluene

Cat. No.: B1297526

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Fluoro-5-
iodotoluene (CAS No. 452-68-6), a key intermediate in pharmaceutical and agrochemical
synthesis. Adherence to these guidelines is critical to ensure the safety of laboratory personnel
and the environment.

Chemical and Physical Properties

Proper handling and storage procedures are directly related to the physical and chemical
properties of a substance. The following table summarizes the key properties of 2-Fluoro-5-
iodotoluene.
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Property Value Reference
Molecular Formula C7HeFI [1112]
Molecular Weight 236.03 g/mol [1]
Appearance CoIorIfess. to almost colorless 3]

clear liquid
Boiling Point 87 °C @ 9.0 mmHg
Density 1.8 g/cm3 [3]
Refractive Index n20D 1.58 [3]

Purity

> 98% (GC)

[3]

CAS Number

452-68-6

[3101][2]

Hazard Identification and Classification

2-Fluoro-5-iodotoluene is classified as a hazardous substance. Understanding its specific

hazards is essential for risk assessment and the implementation of appropriate safety

measures.

Hazard Classification Code Description
Skin Corrosion/Irritation H315 Causes skin irritation
Serious Eye Damage/Eye ] o
o H319 Causes serious eye irritation
Irritation
Specific target organ toxicity — ] S
H335 May cause respiratory irritation

single exposure

Source: GHS Classification provided by companies to the ECHA C&L Inventory.[1]

Signal Word: Warning[4][1]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory when handling 2-Fluoro-5-
iodotoluene to prevent exposure.

PPE Type Specification Purpose

) Chemical safety goggles or Protects against splashes and
Eye Protection )
face shield vapors.[4][5]

Prevents skin contact.[1][5] It
is crucial to inspect gloves

] ] before use and to select them
) Chemical-resistant gloves )
Hand Protection o ] based on breakthrough time
(e.g., Nitrile rubber, Viton®) )
and permeation rate for the

specific chemicals being

handled.
) ] Laboratory coat, closed-toe Provides a barrier against
Skin and Body Protection ) ]
shoes accidental spills.[1][5]
Use in a well-ventilated area or
a chemical fume hood. If
) ) ventilation is inadequate, a Minimizes inhalation of vapors.
Respiratory Protection ]
NIOSH-approved respirator [1][6]

with organic vapor cartridges

should be used.

Glove Compatibility: While specific permeation data for 2-Fluoro-5-iodotoluene is not readily
available, for halogenated organic compounds, nitrile rubber and Viton® are generally
recommended.[1] Always consult the glove manufacturer's chemical resistance guide for
specific recommendations and to ensure the chosen glove provides adequate protection for the
duration of the task.

Experimental Protocols: Safe Handling and
Emergency Procedures

The following sections detail standardized procedures for the safe handling, storage, spill
management, and disposal of 2-Fluoro-5-iodotoluene.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1297526?utm_src=pdf-body
https://www.benchchem.com/product/b1297526?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/product/b1297526?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1297526?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Handling and Storage

Protocol for Safe Handling:

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 2-Fluoro-5-iodotoluene.[4][1]

o Work in a Ventilated Area: All handling of this chemical should be conducted in a well-
ventilated laboratory, preferably within a certified chemical fume hood.[5][6]

» Don Appropriate PPE: Wear all personal protective equipment as specified in Section 3.

» Avoid Inhalation, Ingestion, and Contact: Do not breathe vapors or mist. Avoid contact with
skin, eyes, and clothing.[4][5]

o Use Appropriate Tools: Use chemically resistant tools and equipment for transfers and
measurements.

o Label Containers: Ensure all containers are clearly and accurately labeled with the chemical
name and associated hazards.

Storage Conditions:
 Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][7]

o Keep away from incompatible materials such as strong oxidizing agents.

Spill and Leak Management

Protocol for Small Spills (in a fume hood):
o Alert Personnel: Immediately alert others in the vicinity of the spill.

o Contain the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to
contain the spill. Do not use combustible materials like paper towels as the primary
absorbent.[5]
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o Collect Absorbent Material: Carefully scoop the absorbent material into a designated, labeled
container for hazardous waste.

» Decontaminate the Area: Wipe the spill area with a suitable solvent (e.g., acetone), collecting
the rinsate as hazardous waste. Follow with a soap and water wash.

» Dispose of Waste: Dispose of all contaminated materials as hazardous waste according to
institutional and local regulations.[4]

Protocol for Large Spills (outside a fume hood):
o Evacuate the Area: Immediately evacuate all personnel from the affected area.

o Activate Emergency Systems: If necessary, activate the fire alarm and contact your
institution's emergency response team.

o Ventilate the Area: If it is safe to do so, increase ventilation to the area.

« |solate the Area: Prevent entry to the spill area until it has been deemed safe by emergency
personnel.

Waste Disposal

As a halogenated organic compound, 2-Fluoro-5-iodotoluene requires specific disposal
procedures to prevent environmental contamination.

Protocol for Disposal:

e Segregate Waste: Halogenated organic waste must be collected separately from non-
halogenated waste.[8]

o Use Designated Containers: Collect all waste containing 2-Fluoro-5-iodotoluene, including
contaminated materials and rinsates, in a designated and properly labeled hazardous waste
container. The container should be clearly marked with "Hazardous Waste" and the full
chemical name.[8]

» Follow Institutional Procedures: Adhere to your institution's and local regulations for the
disposal of hazardous chemical waste.[4]
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First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[4][9]

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Skin Contact Remove contaminated clothing and shoes. If

skin irritation persists, seek medical attention.[4]

[9]

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

Inhalation
respiration. Seek immediate medical attention.
[4119]
Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.
Ingestion Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Fluoro-5-
iodotoluene, from preparation to disposal.
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Caption: A generalized workflow for the safe handling of 2-Fluoro-5-iodotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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